Cas no 5444-83-7 ( )

• Product Name: &nbsp
• CAS No: 5444-83-7
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 941327
• PubChem ID: 227574
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9-BUTYL-6-CHLORO-9H-PURINE
• 9-butyl-6-chloropurine
• 9-Butyl-6-chlor-9H-purin
• 9-Butyl-6-chloro-purine
• BS-52240
• AMY21267
• DS-009354
• 5444-83-7
• DTXSID30280959
• SCHEMBL8982987
• NSC19206
• F74477
• NSC-19206
•  

• Inchi： 1S/C9H11ClN4/c1-2-3-4-14-6-13-7-8(10)11-5-12-9(7)14/h5-6H,2-4H2,1H3
• InChI Key： FDRPGDDGRMEJSU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CCCC

Computed Properties

• Exact Mass: 210.06700
• Monoisotopic Mass: 210.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 347.9°C at 760 mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.655
• PSA: 43.60000
• LogP: 2.27980